Cas no 2034366-64-6 (tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate
• CAS No: 2034366-64-6
• MF: C₂₁H₃₀ClN₃O₄
• MW: 423.933604717255
• CID: 6244096
• PubChem ID: 119100599
• Update Time: 2025-10-20

tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate
• F6479-3176
• tert-butyl 3-[4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl]piperidine-1-carboxylate
• tert-butyl 3-{4-[(3-chloropyridin-4-yl)oxy]piperidine-1-carbonyl}piperidine-1-carboxylate
• AKOS026691118
• tert-butyl 3-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)piperidine-1-carboxylate
• 2034366-64-6

• Inchi： 1S/C21H30ClN3O4/c1-21(2,3)29-20(27)25-10-4-5-15(14-25)19(26)24-11-7-16(8-12-24)28-18-6-9-23-13-17(18)22/h6,9,13,15-16H,4-5,7-8,10-12,14H2,1-3H3
• InChI Key： AICGTCUDOUGFSE-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCN(CC1)C(C1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 423.1924841g/mol
• Monoisotopic Mass: 423.1924841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72Ų

Additional information on tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate (CAS No. 2034366-64-6)

tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate (CAS No. 2034366-64-6) is a specialized piperidine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloropyridine moiety with a piperidine-carboxylate backbone, making it a valuable intermediate in drug discovery and development. Researchers and industry professionals are increasingly interested in this compound due to its versatile applications and role in synthesizing bioactive molecules.

The molecular formula of tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate reflects its complex yet functional design, which is optimized for stability and reactivity. Its CAS No. 2034366-64-6 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial transactions. The compound's structural features, such as the tert-butyl group and chloropyridine linkage, contribute to its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate is its relevance in addressing current challenges in drug design, such as improving bioavailability and reducing off-target effects. Researchers are exploring its potential in cancer therapeutics, neurological disorders, and anti-inflammatory agents, aligning with the global demand for innovative treatments. The compound's piperidine scaffold is particularly noteworthy, as it is a common motif in FDA-approved drugs, underscoring its pharmacological significance.

In addition to its pharmaceutical applications, CAS No. 2034366-64-6 is also being investigated for its role in agrochemical formulations. The chloropyridine component offers pesticidal properties, making it a candidate for developing next-generation crop protection products. This dual applicability in pharmaceuticals and agrochemicals highlights the compound's versatility and commercial potential.

The synthesis of tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate involves multi-step organic reactions, often requiring advanced techniques such as catalyzed coupling and protective group strategies. These methods ensure high purity and yield, which are critical for research and industrial-scale production. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with regulatory standards.

Market trends indicate a rising demand for piperidine derivatives like CAS No. 2034366-64-6, driven by advancements in personalized medicine and sustainable agriculture. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of academic institutions, biotech firms, and agrochemical manufacturers. Its patent status and regulatory compliance further enhance its attractiveness for commercial exploitation.

For researchers seeking reliable sources of tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate, it is essential to partner with reputable suppliers who provide comprehensive technical data sheets (TDS) and certificates of analysis (CoA). These documents ensure transparency and quality control, which are paramount in scientific and industrial applications. Additionally, staying updated with the latest scientific publications and patent filings related to this compound can provide valuable insights into its emerging uses.

In summary, tert-butyl 3-{4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl}piperidine-1-carboxylate (CAS No. 2034366-64-6) represents a promising compound with broad applications in drug discovery and agrochemical innovation. Its unique structural attributes, combined with the growing demand for specialized intermediates, position it as a key player in the future of life sciences and chemical manufacturing. Researchers and industry stakeholders are encouraged to explore its potential further, leveraging its capabilities to address some of the most pressing challenges in modern science.